N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide

• IUPAC Name: N-[1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-3H-indol-3-yl]acetamide
• InChI: InChI=1S/C21H23ClN2O3/c1-13-11-14(2)20-16(12-13)19(23-15(3)25)21(26)24(20)9-6-10-27-18-8-5-4-7-17(18)22/h4-5,7-8,11-12,19H,6,9-10H2,1-3H3,(H,23,25)
• InChI Key: JPPNQYGBDAIOAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(C(=O)N2CCCOC3=CC=CC=C3Cl)NC(=O)C)C
• Molecular Formula: C21H23ClN2O3
• Molecular Weight: 386.9 g/mol
• CAS No.: 1008690-53-6

Description

The compound “N-{1-[3-(2-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide” is a small molecule that has been identified as a competitive inhibitor that reduces recruitment of androgen receptor to androgen-responsive genes. It has been found to block AR transactivation to a greater extent than other steroid receptors.

Mechanism of Action

This compound functions as a pure antagonist by inhibiting the expression of AR-regulated genes in cells that express wild-type AR and exhibits weak agonist activity in cells that express the mutant AR-T877A. It does not reduce AR levels or alter its nuclear localization.

Future Directions

This compound has potential therapeutic applications, particularly in the treatment of prostate cancer. It has been identified as a new therapeutic inhibitor that targets AR-mediated gene activation with potential to arrest the growth of prostate cancer.